Pyrido[2,3-b]pyrazine vs. Quinoxaline: p38α MAP Kinase Potency
In a direct head-to-head comparison, the pyrido[2,3-b]pyrazine-substituted compound 9e inhibited p38α MAP kinase with an IC50 of 38 nM, whereas the corresponding quinoxaline analog 6f exhibited an IC50 of 81 nM under identical assay conditions [1]. This represents a 2.1-fold improvement in inhibitory potency attributable solely to the introduction of the pyrido[2,3-b]pyrazine core in place of quinoxaline.
| Evidence Dimension | p38α MAP kinase inhibitory potency (IC50) |
|---|---|
| Target Compound Data | IC50 = 38 nM (compound 9e, pyrido[2,3-b]pyrazine scaffold) |
| Comparator Or Baseline | IC50 = 81 nM (compound 6f, quinoxaline scaffold) |
| Quantified Difference | 2.1-fold lower IC50 (38 vs. 81 nM) |
| Conditions | In vitro enzymatic p38α MAP kinase inhibition assay; compounds were 2(3)-(4-fluorophenyl)-3(2)-(pyridin-4-yl) derivatives synthesized via microwave irradiation [1] |
Why This Matters
This scaffold-level potency advantage justifies selecting pyrido[2,3-b]pyrazine-based building blocks over quinoxaline-based alternatives for kinase inhibitor programs targeting p38α or related kinases.
- [1] Koch, P.; et al. Pyridinylquinoxalines and Pyridinylpyridopyrazines as Lead Compounds for Novel p38α Mitogen-Activated Protein Kinase Inhibitors. J. Med. Chem. 2010, 53 (2), 742–753. View Source
